Cas no 1217625-05-2 ((5r)-1-Boc-5-(4-bromo-benzyl)-l-pipecolinic acid)

• Product Name: (5r)-1-Boc-5-(4-bromo-benzyl)-l-pipecolinic acid
• CAS No: 1217625-05-2
• MF: C₁₈H₂₄BrNO₄
• MW: 398.291464805603
• CID: 5019946
• Update Time: 2025-05-20

(5r)-1-Boc-5-(4-bromo-benzyl)-l-pipecolinic acid Chemical and Physical Properties

Names and Identifiers

• (5r)-1-boc-5-(4-bromo-benzyl)-l-pipecolinic acid
• AB42893
• (5R)-1-Boc-5-(4-bromobenzyl)-L-pipecolinic acid
• (2s,5r)-5-(4-bromobenzyl)piperidine-1,2-dicarboxylic acid 1-tert-butyl ester
• (2S,5R)-5-[(4-bromophenyl)methyl]-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-2-carboxylic acid
• (5r)-1-Boc-5-(4-bromo-benzyl)-l-pipecolinic acid

• Inchi： 1S/C18H24BrNO4/c1-18(2,3)24-17(23)20-11-13(6-9-15(20)16(21)22)10-12-4-7-14(19)8-5-12/h4-5,7-8,13,15H,6,9-11H2,1-3H3,(H,21,22)/t13-,15+/m1/s1
• InChI Key： LTTOUWMSIYMCDA-HIFRSBDPSA-N
• SMILES： BrC1C=CC(=CC=1)C[C@@H]1CN(C(=O)OC(C)(C)C)[C@H](C(=O)O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 454
• XLogP3: 4.1
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines 3-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 3-benzylpiperidines

Additional information on (5r)-1-Boc-5-(4-bromo-benzyl)-l-pipecolinic acid

Recent Advances in the Application of (5r)-1-Boc-5-(4-bromo-benzyl)-l-pipecolinic acid (CAS: 1217625-05-2) in Chemical Biology and Pharmaceutical Research

The compound (5r)-1-Boc-5-(4-bromo-benzyl)-l-pipecolinic acid (CAS: 1217625-05-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pipecolic acid derivative, characterized by its Boc-protected amine and 4-bromobenzyl substituent, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel protease inhibitors, peptide mimetics, and small-molecule modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of selective cathepsin K inhibitors, which are being explored for osteoporosis treatment. The bromobenzyl moiety was found to enhance binding affinity to the S2 pocket of the enzyme, while the pipecolinic acid scaffold provided optimal stereochemical control. Researchers at the University of Cambridge further reported its application in the development of macrocyclic peptide drugs, where it served as a key conformational constraint element.

From a synthetic chemistry perspective, several innovative routes to (5r)-1-Boc-5-(4-bromo-benzyl)-l-pipecolinic acid have been developed. A notable 2024 Nature Protocols publication detailed an asymmetric hydrogenation approach using chiral iridium catalysts, achieving >99% ee and 85% yield. This advancement addresses previous challenges in the large-scale production of this building block, which had limited its widespread adoption in drug discovery programs.

In the realm of chemical biology, the compound's unique structural features have enabled novel probe development. A recent ACS Chemical Biology study utilized it as the core structure for designing activity-based probes targeting aminoacyl-tRNA synthetases. The bromine atom proved particularly valuable for subsequent click chemistry modifications, allowing for diverse functionalization while maintaining the compound's biological activity.

Emerging applications in radiopharmaceuticals have also been reported. The 4-bromobenzyl group serves as an excellent precursor for radiohalogenation, with researchers at Memorial Sloan Kettering demonstrating its use in developing PET tracers for neuroinflammation imaging. This builds upon earlier work that established the compound's favorable blood-brain barrier penetration properties.

Quality control and analytical method development for (5r)-1-Boc-5-(4-bromo-benzyl)-l-pipecolinic acid have seen significant improvements. A 2024 Journal of Pharmaceutical and Biomedical Analysis paper presented a validated UPLC method capable of detecting impurities at 0.05% levels, addressing previous concerns about batch-to-batch variability in commercial samples.

Looking forward, the compound's potential in targeted protein degradation (PROTACs) and covalent inhibitor design is currently under investigation by several research groups. Its structural features make it particularly suitable for these emerging therapeutic modalities, with preliminary results showing promise in oncology applications. As research continues, (5r)-1-Boc-5-(4-bromo-benzyl)-l-pipecolinic acid is poised to remain a valuable tool in medicinal chemistry and chemical biology research.